Cas no 2228301-72-0 (methyl 2-methyl-5-(piperidin-4-yl)methylfuran-3-carboxylate)

Methyl 2-methyl-5-(piperidin-4-yl)methylfuran-3-carboxylate is a furan-based carboxylate derivative featuring a piperidinylmethyl substituent, which enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. The compound’s structural framework combines a furan ring with a piperidine moiety, offering versatility for further functionalization. Its ester group provides reactivity for hydrolysis or transesterification, while the piperidine component introduces basicity and potential bioactivity. This compound is particularly valuable in medicinal chemistry for the development of novel bioactive molecules, owing to its balanced lipophilicity and hydrogen-bonding capacity. Suitable for controlled reactions, it is typically handled under inert conditions due to its sensitivity.
methyl 2-methyl-5-(piperidin-4-yl)methylfuran-3-carboxylate structure
2228301-72-0 structure
Product Name:methyl 2-methyl-5-(piperidin-4-yl)methylfuran-3-carboxylate
CAS No:2228301-72-0
MF:C13H19NO3
MW:237.294863939285
CID:6344454
PubChem ID:165613904
Update Time:2025-08-05

methyl 2-methyl-5-(piperidin-4-yl)methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-methyl-5-(piperidin-4-yl)methylfuran-3-carboxylate
    • 2228301-72-0
    • methyl 2-methyl-5-[(piperidin-4-yl)methyl]furan-3-carboxylate
    • EN300-1745300
    • Inchi: 1S/C13H19NO3/c1-9-12(13(15)16-2)8-11(17-9)7-10-3-5-14-6-4-10/h8,10,14H,3-7H2,1-2H3
    • InChI Key: CZPQYXOTBBXWFT-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(=O)OC)C=C1CC1CCNCC1

Computed Properties

  • Exact Mass: 237.13649347g/mol
  • Monoisotopic Mass: 237.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 51.5Ų

methyl 2-methyl-5-(piperidin-4-yl)methylfuran-3-carboxylate Pricemore >>

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methyl 2-methyl-5-(piperidin-4-yl)methylfuran-3-carboxylate Related Literature

Additional information on methyl 2-methyl-5-(piperidin-4-yl)methylfuran-3-carboxylate

Recent Advances in the Study of Methyl 2-methyl-5-(piperidin-4-yl)methylfuran-3-carboxylate (CAS: 2228301-72-0)

The compound methyl 2-methyl-5-(piperidin-4-yl)methylfuran-3-carboxylate (CAS: 2228301-72-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of methyl 2-methyl-5-(piperidin-4-yl)methylfuran-3-carboxylate, which make it a promising candidate for drug development. The compound's furan-carboxylate core, combined with the piperidinylmethyl substituent, has been shown to exhibit significant bioactivity, particularly in the modulation of specific biological targets. Researchers have employed advanced synthetic methodologies to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that methyl 2-methyl-5-(piperidin-4-yl)methylfuran-3-carboxylate exhibits potent activity against a range of biological targets, including enzymes and receptors implicated in various disease pathways. For instance, recent findings suggest that this compound may act as a selective inhibitor of certain kinases, which are critical in the regulation of cell proliferation and survival. These findings have sparked interest in its potential application in oncology and other therapeutic areas.

Moreover, pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles for methyl 2-methyl-5-(piperidin-4-yl)methylfuran-3-carboxylate, further supporting its potential as a drug candidate. Researchers have also explored its stability under various physiological conditions, providing insights into its potential formulation and delivery strategies.

Despite these promising findings, challenges remain in the development of methyl 2-methyl-5-(piperidin-4-yl)methylfuran-3-carboxylate as a therapeutic agent. Issues such as off-target effects, potential toxicity, and the need for further optimization of its chemical structure are areas of active investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the translation of this compound into clinical applications.

In conclusion, methyl 2-methyl-5-(piperidin-4-yl)methylfuran-3-carboxylate (CAS: 2228301-72-0) represents a promising scaffold for drug discovery, with demonstrated bioactivity and favorable pharmacokinetic properties. Continued research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential. This briefing underscores the importance of ongoing studies to fully realize the clinical benefits of this compound.

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